Cas no 1228570-71-5 ((1S)-4-bromo-2,3-dihydro-1H-inden-1-amine)

(1S)-4-bromo-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative of the indane scaffold, featuring a bromine substituent at the 4-position. This compound is of interest in pharmaceutical and organic synthesis due to its stereospecific configuration and functional group versatility. The bromine moiety enhances reactivity for further cross-coupling reactions, while the amine group allows for derivatization into amides, sulfonamides, or other nitrogen-containing functionalities. Its rigid indane core provides structural stability, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. The (1S)-enantiomer offers precise stereochemical control in asymmetric synthesis, supporting the design of enantiomerically pure compounds.

(1S)-4-bromo-2,3-dihydro-1H-inden-1-amine structure

1228570-71-5 structure

Product Name:(1S)-4-bromo-2,3-dihydro-1H-inden-1-amine

CAS No:1228570-71-5

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD16295139

CID:1036687

PubChem ID:28419127

Update Time:2025-10-20

(1S)-4-bromo-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-4-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
- (S)-4-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE
- MFCD07373952
- AS-49488
- I10901
- (S)-4-BROMO-INDAN-1-YLAMINE
- CS-0054965
- AKOS015854166
- EN300-6775181
- 1H-Inden-1-amine, 4-bromo-2,3-dihydro-, (1S)-
- (1S)-4-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE
- 1228570-71-5
- SCHEMBL12402720
- (S)-4-bromo-2,3-dihydro-1H-inden-1-amine-HCl
- DS-017938
- (1S)-4-bromo-2,3-dihydro-1H-inden-1-amine
- MDL： MFCD16295139
- Inchi： 1S/C9H10BrN/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5,11H2/t9-/m0/s1
- InChI Key： MVGZSXVETDUUMZ-VIFPVBQESA-N
- SMILES： BrC1=CC=CC2=C1CC[C@@H]2N

Computed Properties

Exact Mass: 210.99966g/mol
Monoisotopic Mass: 210.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

(1S)-4-bromo-2,3-dihydro-1H-inden-1-amine Pricemore >>

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abcr	AB460340-250 mg	(S)-4-Bromo-2,3-dihydro-1H-inden-1-amine; .	1228570-71-5		250MG	€532.40	2023-07-18
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